Ethyl 3-(2-methoxypyridin-3-yl)prop-2-enoate

• IUPAC Name: ethyl 3-(2-methoxypyridin-3-yl)prop-2-enoate
• InChI: InChI=1S/C11H13NO3/c1-3-15-10(13)7-6-9-5-4-8-12-11(9)14-2/h4-8H,3H2,1-2H3
• InChI Key: IUQBGDTUXITMKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC1=C(N=CC=C1)OC
• Molecular Formula: C11H13NO3
• DSSTOX Substance ID: DTXSID80696561
• Molecular Weight: 207.23 g/mol
• CAS RN: 912760-91-9

Description

Ethyl 3-(2-methoxy-3-pyridyl)acrylate is a chemical compound with the molecular formula C₁₁H₁₃NO₃ and a molecular weight of 207.23 g/mol . It falls under the category of specialty chemicals used in proteomics research. The compound’s structure consists of an ethyl ester group attached to a pyridine ring via an acrylate moiety.

Scientific Research Applications

Chemical Reactions and Derivatives

Ethyl 3-(2-methoxy-3-pyridyl)acrylate is involved in various chemical reactions. For instance, its exposure to triethylamine in ethanol led to the formation of dihydro derivatives and vinylogues, as studied in different aryl substituents, amines, and solvents. This process is considered possibly radical-mediated and involves various analogues including pyridyl and thienyl (Harisha et al., 2016).

Polymerization Processes

The compound is also significant in polymerization studies. It has been used in homopolymerization via atom transfer radical polymerization (ATRP) techniques, indicating controlled nature of polymerization and exploring initiator efficiency and solvent effects (Brar & Saini, 2007). Additionally, studies on group transfer polymerization (GTP) of acrylates have been conducted, where the process yields monodisperse polymers with predetermined molecular weights (Yousi, 1988).

Material Synthesis and Properties

The compound has applications in synthesizing materials with specific properties. For example, it has been used in the synthesis of highly fluorescent compounds, which exhibited significant fluorescence emission and quantum yield, as well as in third harmonic generation measurements (Pérez-Gutiérrez et al., 2011).

Catalysis and Synthesis

It plays a role in catalytic processes, such as in the synthesis of ethyl acrylate (EA) through aldol condensation, where the catalysts were characterized, and key reaction parameters were optimized (Sararuk et al., 2017). Additionally, it's involved in chemodivergent, one-pot, multi-component syntheses under solvent- and catalyst-free conditions (Dhinakaran et al., 2016).